Cas no 886465-14-1 (1H-Benzimidazol-2-amine, N-2-propynyl-5-(trifluoromethoxy)-)

1H-Benzimidazol-2-amine, N-2-propynyl-5-(trifluoromethoxy)- structure
886465-14-1 structure
Product Name:1H-Benzimidazol-2-amine, N-2-propynyl-5-(trifluoromethoxy)-
CAS No:886465-14-1
MF:C11H8F3N3O
MW:255.195932388306
CID:4294108
PubChem ID:11543392
Update Time:2025-04-24

1H-Benzimidazol-2-amine, N-2-propynyl-5-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazol-2-amine, N-2-propynyl-5-(trifluoromethoxy)-
    • 1H-Benzimidazol-2-amine, N-2-propyn-1-yl-6-(trifluoromethoxy)-
    • N-(Prop-2-yn-1-yl)-6-(trifluoromethoxy)-1H-benzo[d]imidazol-2-amine
    • CVDUSEZHPCOYJL-UHFFFAOYSA-N
    • 886465-14-1
    • Inchi: 1S/C11H8F3N3O/c1-2-5-15-10-16-8-4-3-7(6-9(8)17-10)18-11(12,13)14/h1,3-4,6H,5H2,(H2,15,16,17)
    • InChI Key: CVDUSEZHPCOYJL-UHFFFAOYSA-N
    • SMILES: C1(NCC#C)NC2=CC(OC(F)(F)F)=CC=C2N=1

Computed Properties

  • Exact Mass: 255.06194637Da
  • Monoisotopic Mass: 255.06194637Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 49.9Ų
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